Cas no 951890-42-9 (3-Chloro-5-fluoro-2'-iodobenzophenone)

• Product Name: 3-Chloro-5-fluoro-2'-iodobenzophenone
• CAS No: 951890-42-9
• MF: C₁₃H₇ClFIO
• MW: 360.549958467484
• CID: 4722479
• Update Time: 2025-07-20

3-Chloro-5-fluoro-2'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-FLUORO-2'-IODOBENZOPHENONE
• (3-Chloro-5-fluorophenyl)(2-iodophenyl)methanone
• 3-Chloro-5-fluoro-2'-iodobenzophenone

• Inchi： 1S/C13H7ClFIO/c14-9-5-8(6-10(15)7-9)13(17)11-3-1-2-4-12(11)16/h1-7H
• InChI Key： MNJOGKXQHTUQJC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=C(C=C(C=1)Cl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-5-fluoro-2'-iodobenzophenone

Comprehensive Guide to 3-Chloro-5-fluoro-2'-iodobenzophenone (CAS No. 951890-42-9): Properties, Applications, and Industry Insights

3-Chloro-5-fluoro-2'-iodobenzophenone (CAS No. 951890-42-9) is a specialized halogenated benzophenone derivative gaining attention in pharmaceutical and material science research. This compound's unique molecular structure, featuring chloro, fluoro, and iodo substituents, makes it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeted therapies, due to its ability to modulate molecular interactions.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 3-Chloro-5-fluoro-2'-iodobenzophenone. Fluorination is a key strategy in modern pharmaceutical design, as it can enhance a drug's metabolic stability and bioavailability. This compound's multi-halogenated structure offers researchers a versatile building block for developing PET imaging agents and kinase inhibitors, addressing current needs in precision medicine and cancer research.

From a synthetic chemistry perspective, 951890-42-9 presents interesting challenges and opportunities. The presence of three different halogen atoms (chlorine, fluorine, and iodine) allows for selective functionalization, making it valuable for cross-coupling reactions in organometallic chemistry. Recent publications highlight its use in Suzuki-Miyaura coupling and Ullmann-type reactions, which are crucial for creating biaryl structures in many active pharmaceutical ingredients.

Material scientists are investigating 3-Chloro-5-fluoro-2'-iodobenzophenone for applications in organic electronics. The compound's electron-withdrawing groups and aromatic system make it a candidate for modifying charge transport properties in semiconducting materials. This aligns with current industry trends toward developing more efficient OLED materials and organic photovoltaic systems, responding to the global push for sustainable energy solutions.

Quality control and characterization of CAS No. 951890-42-9 require advanced analytical techniques. Researchers emphasize the importance of HPLC purity analysis, mass spectrometry, and NMR spectroscopy to verify the compound's structure and purity. These quality measures are particularly critical when the material is used as a pharmaceutical intermediate, where impurities could affect downstream applications or biological activity.

The synthesis of 3-Chloro-5-fluoro-2'-iodobenzophenone typically involves halogenation reactions of appropriate benzophenone precursors. Recent process optimization efforts focus on improving atom economy and reducing environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles. These advancements address growing concerns about sustainable chemical production while maintaining high yields and purity.

Storage and handling of 951890-42-9 require standard precautions for halogenated aromatic compounds. While not classified as highly hazardous, proper chemical storage protocols should be followed, including protection from light and moisture. These practices ensure the compound's stability and longevity, important considerations for research laboratories and chemical suppliers maintaining inventory.

Market analysis shows increasing demand for multi-halogenated benzophenones like 3-Chloro-5-fluoro-2'-iodobenzophenone, particularly from contract research organizations and pharmaceutical developers. The compound's price and availability fluctuate based on raw material costs and synthetic complexity, making it essential for researchers to plan their chemical sourcing strategies carefully.

Future research directions for CAS No. 951890-42-9 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's versatile structure could contribute to innovations in heterogeneous catalysis or molecular recognition systems. Such applications would align with current scientific priorities in clean energy and environmental remediation technologies.

For researchers working with 3-Chloro-5-fluoro-2'-iodobenzophenone, proper safety data sheets (SDS) should always be consulted. While not extremely hazardous, standard laboratory safety practices including the use of personal protective equipment (PPE) are recommended when handling this compound. These precautions reflect the broader scientific community's emphasis on responsible research practices and workplace safety standards.